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Compound of Interest

Compound Name: Mn007

Cat. No.: B12366357 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers utilizing Mn007 in their experiments. The information is

tailored for scientists and professionals in drug development.

Mechanism of Action: Mn007 Inhibition of DNase
Mn007 functions through a novel mechanism of molecular aggregation to inhibit

Deoxyribonuclease I (DNase I). Individual Mn007 molecules self-assemble into aggregates,

which then directly bind to DNase I, inhibiting its enzymatic activity. This inhibition is specific to

DNases that are dependent on divalent metal ions like Mg²⁺ and Ca²⁺ for their function.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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